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Abstract
[4-(4-phosphonophenyl)phenyl]phosphonic acid, also known as biphenyl-4,4'-diphosphonic

acid, is a bifunctional organophosphorus compound with significant potential in materials

science and medicinal chemistry. Its rigid biphenyl core and two phosphonic acid groups make

it an attractive building block for the synthesis of metal-organic frameworks (MOFs),

coordination polymers, and functional materials. This technical guide provides an overview of

its synthesis, and expected spectroscopic characteristics. While specific experimental data for

the title compound is not readily available in the public domain, this guide leverages data from

related phosphonic acid compounds to provide a foundational understanding for researchers.

Chemical and Physical Properties
[4-(4-phosphonophenyl)phenyl]phosphonic acid is a white powder.[1] Key properties are

summarized in the table below.
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Property Value

CAS Number 13817-79-3

Molecular Formula C₁₂H₁₂O₆P₂

Molecular Weight 314.17 g/mol

Appearance White powder[1]

SMILES O=P(O)(O)c1ccc(cc1)c1ccc(cc1)P(=O)(O)O[1]

InChI

1S/C12H12O6P2/c13-19(14,15)11-5-1-9(2-6-

11)10-3-7-12(8-4-10)20(16,17,18)/h1-8H,

(H2,13,14,15)(H2,16,17,18)[1]

Synthesis Protocols
The synthesis of [4-(4-phosphonophenyl)phenyl]phosphonic acid can be approached

through several established methods for the formation of carbon-phosphorus bonds, followed

by hydrolysis of the resulting phosphonate esters. The general strategies often involve the

phosphonation of a pre-formed biphenyl scaffold.

General Synthesis Workflow
The synthesis typically follows a multi-step process, beginning with a suitable biphenyl

precursor, followed by phosphonation and deprotection steps.
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Biphenyl Precursor
(e.g., 4,4'-dibromobiphenyl)

Phosphonation Reaction
(e.g., Arbuzov or

Michaelis-Becker reaction)
Biphenyl-4,4'-bis(phosphonate ester) Acid or Base Hydrolysis [4-(4-phosphonophenyl)phenyl]

phosphonic acid
Purification

(Recrystallization)

Synthesized Product

NMR Spectroscopy
(¹H, ¹³C, ³¹P)

IR Spectroscopy

Mass Spectrometry

Purity Assessment
(e.g., HPLC, Elemental Analysis)

Structure Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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